Cas no 1798405-57-8 ((E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide
• CAS No: 1798405-57-8
• MF: C₁₈H₁₅NO₄S₂
• MW: 373.446002244949
• CID: 5375827
• Update Time: 2025-06-08

(E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-2-phenylethenesulfonamide
• (E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide

• Inchi： 1S/C18H15NO4S2/c20-18(16-7-4-11-23-16)17-9-8-15(24-17)13-19-25(21,22)12-10-14-5-2-1-3-6-14/h1-12,19H,13H2/b12-10+
• InChI Key： LIGVTFZEUANCBM-ZRDIBKRKSA-N
• SMILES： C(/S(NCC1SC(C(C2=CC=CO2)=O)=CC=1)(=O)=O)=C\C1=CC=CC=C1

Additional information on (E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide

Comprehensive Overview of (E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide (CAS No. 1798405-57-8)

The compound (E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide (CAS No. 1798405-57-8) is a sulfonamide derivative with a unique structural framework, combining furan, thiophene, and phenyl moieties. This molecule has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and organic electronics. The presence of both furan-2-carbonyl and thiophen-2-yl groups in its structure enhances its reactivity and binding affinity, making it a promising candidate for targeted therapies.

Recent studies highlight the growing interest in sulfonamide-based compounds for their versatility in medicinal chemistry. Researchers are particularly focused on their role as enzyme inhibitors, antimicrobial agents, and anti-inflammatory drugs. The (E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide stands out due to its hybrid aromatic system, which may improve pharmacokinetic properties such as solubility and metabolic stability. This aligns with current trends in drug development, where multi-target ligands and heterocyclic scaffolds are prioritized for complex diseases like cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the incorporation of thiophene and furan rings into the sulfonamide backbone offers opportunities for structural diversification. These heterocycles are known for their electron-rich nature, facilitating π-π stacking interactions in materials science applications. For instance, such compounds are explored in organic semiconductors and photovoltaic devices, addressing the demand for sustainable energy solutions. The CAS No. 1798405-57-8 derivative could contribute to advancements in optoelectronic materials, a hot topic in green technology.

In the context of AI-driven drug discovery, molecules like (E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide are frequently analyzed using computational tools to predict their bioactivity and toxicity profiles. Platforms such as AlphaFold and molecular docking software enable researchers to simulate interactions with biological targets, accelerating the identification of lead compounds. This synergy between synthetic chemistry and artificial intelligence is reshaping modern R&D pipelines, making the study of such sulfonamides highly relevant.

Another area of interest is the compound’s potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, novel sulfonamide derivatives are being reevaluated for their antimicrobial efficacy. The furan-thiophene hybrid in this molecule may disrupt bacterial cell walls or inhibit essential enzymes, offering a new avenue for antibiotic development. This aligns with global health priorities, as highlighted by the WHO’s focus on antimicrobial stewardship.

Environmental considerations also play a role in the research of 1798405-57-8. The push for green chemistry demands synthetic routes with minimal waste and energy consumption. Recent publications emphasize catalytic methods for sulfonamide formation, reducing reliance on hazardous reagents. Such innovations could enhance the scalability of producing this compound while adhering to sustainability goals.

In summary, (E)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenylethene-1-sulfonamide represents a multifaceted molecule with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields like drug design, organic electronics, and antimicrobial therapy. As scientific inquiry continues to evolve, this compound is poised to contribute to breakthroughs aligned with contemporary challenges and technological advancements.